Cas no 3063-71-6 (Cytidine-5'-monophospho-N-acetylneuraminic Acid)

• Product Name: Cytidine-5'-monophospho-N-acetylneuraminic Acid
• CAS No: 3063-71-6
• MF: C₂₀H₃₁N₄O₁₆P
• MW: 614.451107263565
• MDL: MFCD00870237
• CID: 313074
• PubChem ID: 24893038
• Update Time: 2025-05-20

Cytidine-5'-monophospho-N-acetylneuraminic Acid Chemical and Physical Properties

Names and Identifiers

• b-Neuraminic acid, N-acetyl-,2-(hydrogen 5'-cytidylate)
• CMP-Sialic Acid, Disodium Salt
• CYTIDINE 5'-MONOPHOSPHO-N-
• CMP-b-D-Sialic Acid,DisodiumSalt
• CMP-N-acetyl-beta-neuraminic acid
• CMP-N-Acetylneuraminic Acid
• cmp-nan
• CMP-NAN,CMP-NANA,CMP-NeuAc,CMP-Sialic acid
• CMP-Sia
• CMP-sialic acid
• cytidine 5-monophospho-N-*ac
• cytidine 5'-monophospho-N-acetylneuraminic acid,sodium
• Cytidine monophosphate n-acetylneuraminic acid
• cytidine-5'-monophospho-N-acetyl-D-neuraminic acid
• Cytidine-5'-monophospho-N-acetylneuraminic acid disodium salt
• CMP-NANA
• CMP-NeuAc
• CMP-Neu5Ac
• N-Acetyl-beta-neuraminic acid 2-(hydrogen 5'-cytidylate)
• cytidine 5'-(5-acetamido-3,5-dideoxy-D-glycero-beta-D-galacto-non-2-ulopyranosylonic acid monophosphate)
• T8I6M8AXA0
• HY-112942
• NS00070403
• (2R,4S,5R)-5-acetamido-2-((((2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methoxy)(hydroxy)phosphoryloxy)-4-hydroxy-6-((1R,2R)-1,2,3-trihydroxypropyl)tetrahydro-2H-pyran-2-carboxylic acid
• CMP-N-acetylneuraminate
• GTPL4663
• .BETA.-NEURAMINIC ACID, N-ACETYL-, 2-(HYDROGEN 5'-CYTIDYLATE)
• CMP-NeuNAc
• C00128
• Cytidine-5'-monophospho 5-acetamido-3,5-dideoxy-D-glycero-beta-D-galacto-2-nonulopyranosonic acid
• NCC
• Cytidine 5'-monophosphate-N-acetylneuraminic acid
• CYTIDINE-5'-MONOPHOSPHATE-5-N-ACETYLNEURAMINIC ACID
• 3063-71-6
• TXCIAUNLDRJGJZ-BILDWYJOSA-N
• DB02485
• CMP-Neu5Ac; CMP-Sialic Acid, Monosodium Salt
• (2R,4S,5R,6R)-5-acetamido-2-[[(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• Cmp-D-N-acetylneuraminic acid
• 22-12-8
• CMP-N-acylneuraminate
• NEURAMINIC ACID, N-ACETYL-, 2-ESTER WITH 5'-CYTIDYLIC ACID
• (2R,4S,5R,6R)-5-(acetylamino)-2-{[(S)-{[(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl]methoxy}(hydroxy)phosphoryl]oxy}-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]tetrahydro-2H-pyran-2-carboxylic acid (non-preferred name)
• CHEBI:16556
• Cytidine 5'-monophosphate N-acetylneuraminic acid
• SCHEMBL122854
• cytidine-5'-monophospho-N-acetylneuraminic acid
• (2R,4S,5R,6R)-2-[({[(2R,3S,4R,5R)-5-(4-amino-2-oxo-1,2-dihydropyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy]-5-acetamido-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• (2R,4S,5R,6R)-5-Acetamido-2-(((((2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methoxy)(hydroxy)phosphoryl)oxy)-4-hydroxy-6-((1R,2R)-1,2,3-trihydroxypropyl)tetrahydro-2H-pyran-2-carboxylic acid
• Cytidine-5-monophospho-N-acetylneuraminic acid
• CS-0069697
• CMP-beta-Neu5Ac
• N-ACETYL-.BETA.-NEURAMINIC ACID 2-(HYDROGEN 5'-CYTIDYLATE)
• CHEMBL1234647
• F76225
• (2S,4S,5S,6S)-5-ACETAMIDO-2-(((2R,3S,4S,5R)-5-(4-AZANYL-2-OXIDANYLIDENE-PYRIMIDIN-1-YL)-3,4-BIS(OXIDANYL)OXOLAN-2-YL)METHOXY-OXIDANYL-PHOSPHORYL)OXY-4-OXIDANYL-6-((1S,2S)-1,2,3-TRIS(OXIDANYL)PROPYL)OXANE-2-CARBOXYLIC ACID
• Q27076132
• cytidine monophosphate N-acetylneuraminate
• CHEBI:228281
• cytidine-5'-monophosphono-N-acetylneuraminic acid
• Acetylneuraminic acid, CMP
• 1ST168996
• CMP-Neu5Ac.2Na; CYTIDINE 5'-MONOPHOSPHO-N-; CYTIDINE-5'-MONOPHOSPHATE-5-N-ACETYLNEURAMINIC ACID; CMP-Neu5Ac
• Cytidine-5'-monophospho-N-acetylneuraminic Acid

• MDL： MFCD00870237
• Inchi： 1S/C20H31N4O16P/c1-7(26)22-12-8(27)4-20(18(32)33,39-16(12)13(29)9(28)5-25)40-41(35,36)37-6-10-14(30)15(31)17(38-10)24-3-2-11(21)23-19(24)34/h2-3,8-10,12-17,25,27-31H,4-6H2,1H3,(H,22,26)(H,32,33)(H,35,36)(H2,21,23,34)/t8-,9+,10+,12+,13+,14+,15+,16+,17+,20+/m0/s1
• InChI Key： TXCIAUNLDRJGJZ-BILDWYJOSA-N
• SMILES： P(=O)(O)(OC[C@@H]1[C@H]([C@H]([C@H](N2C(N=C(C=C2)N)=O)O1)O)O)O[C@@]1(C(=O)O)C[C@@H]([C@H]([C@H]([C@@H]([C@@H](CO)O)O)O1)NC(C)=O)O

Computed Properties

• Exact Mass: 636.12900
• Monoisotopic Mass: 614.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 40
• Rotatable Bond Count: 11
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 321A^2
• XLogP3: -6.7

Experimental Properties

• Density: 2.02±0.1 g/cm3 (20 ºC 760 Torr),
• Refractive Index: 1.737 
• Solubility: Soluble (220 g/l) (25 º C),
• PSA: 335.55000
• LogP: -5.63480

Cytidine-5'-monophospho-N-acetylneuraminic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：10-21
• Storage Condition：−20°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine nucleotide sugars

Additional information on Cytidine-5'-monophospho-N-acetylneuraminic Acid

Cytidine-5'-monophospho-N-acetylneuraminic Acid (CAS No. 3063-71-6): A Comprehensive Overview in Modern Pharmaceutical Research

Cytidine-5'-monophospho-N-acetylneuraminic Acid, commonly referred to by its CAS number 3063-71-6, is a vital compound in the realm of pharmaceutical and biochemical research. This nucleotide derivative plays a significant role in various biological processes, particularly in the modulation of immune responses and viral interactions. Its unique structure, combining a cytidine moiety with N-acetylneuraminic acid, makes it a compound of great interest in both academic and industrial settings.

The compound is primarily recognized for its involvement in the synthesis of sialic acid-containing molecules, which are essential for the proper functioning of many enzymes and cellular receptors. In recent years, Cytidine-5'-monophospho-N-acetylneuraminic Acid has garnered attention for its potential applications in therapeutic interventions, especially in the context of viral infections and immune system modulation.

One of the most compelling aspects of Cytidine-5'-monophospho-N-acetylneuraminic Acid is its role in the biosynthesis of gangliosides, which are critical for cell signaling and recognition. These gangliosides are often targeted by pathogens, making Cytidine-5'-monophospho-N-acetylneuraminic Acid a potential candidate for developing antiviral agents. The compound’s ability to interfere with viral attachment and entry mechanisms has been a focus of numerous studies aiming to develop novel treatments for infectious diseases.

Recent research has highlighted the compound’s significance in cancer therapy as well. Studies have shown that Cytidine-5'-monophospho-N-acetylneuraminic Acid can modulate certain pathways involved in tumor growth and progression. By influencing the expression of key genes and proteins, this compound may offer a promising approach to enhancing anti-cancer strategies. The ability to target specific cellular processes without inducing significant toxicity has made it an attractive option for further investigation.

The pharmacological properties of Cytidine-5'-monophospho-N-acetylneuraminic Acid have also been explored in the context of neurodegenerative diseases. Emerging evidence suggests that sialic acid derivatives, including this compound, may play a role in protecting neuronal cells from damage. This protective effect could be particularly relevant in conditions such as Alzheimer’s disease and Parkinson’s disease, where neuronal degeneration is a primary concern. The potential to slow down or even reverse these degenerative processes makes Cytidine-5'-monophospho-N-acetylneuraminic Acid a promising candidate for future therapeutic development.

In addition to its biological roles, the chemical properties of Cytidine-5'-monophospho-N-acetylneuraminic Acid make it an interesting subject for synthetic chemistry research. Its complex structure presents both challenges and opportunities for chemists seeking to develop new synthetic methodologies. The synthesis of this compound has led to advancements in nucleotide chemistry, providing insights that could be applied to other complex biomolecules.

The industrial applications of Cytidine-5'-monophospho-N-acetylneuraminic Acid are also expanding. Beyond pharmaceuticals, this compound is being explored for use in biotechnology and agricultural applications. Its ability to enhance plant growth and resistance to pathogens has been noted in preliminary studies, suggesting potential benefits for sustainable agriculture. Furthermore, its role in developing diagnostic tools and biomarkers is being investigated, which could have far-reaching implications for disease detection and monitoring.

The regulatory landscape surrounding Cytidine-5'-monophospho-N-acetylneuraminic Acid is evolving as its potential becomes more apparent. Regulatory bodies are closely monitoring ongoing clinical trials and preclinical studies to ensure that safety and efficacy standards are met before broader therapeutic applications can be realized. This cautious yet optimistic approach reflects the high stakes involved in developing new treatments for complex diseases.

In conclusion, Cytidine-5'-monophospho-N-acetylneuraminic Acid (CAS No. 3063-71-6) represents a multifaceted compound with significant implications across multiple fields of research. Its roles in viral inhibition, cancer therapy, neuroprotection, and beyond continue to drive innovation in pharmaceuticals and biotechnology. As our understanding of its mechanisms grows, so too does the potential for groundbreaking therapies that could improve human health on a global scale.